![molecular formula C16H18ClNO3S B2484715 4-chloro-N-(1-hydroxy-1-phenylpropan-2-yl)-N-methylbenzenesulfonamide CAS No. 379726-28-0](/img/structure/B2484715.png)
4-chloro-N-(1-hydroxy-1-phenylpropan-2-yl)-N-methylbenzenesulfonamide
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Overview
Description
4-chloro-N-(1-hydroxy-1-phenylpropan-2-yl)-N-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C16H18ClNO3S and its molecular weight is 339.83. The purity is usually 95%.
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Scientific Research Applications
HIV Prevention and Anti-HIV Activity :
- Cheng De-ju (2015) discussed the use of methylbenzenesulfonamide derivatives, including 4-chloro-N-(1-hydroxy-1-phenylpropan-2-yl)-N-methylbenzenesulfonamide, as potential targeting preparations in HIV-1 infection prevention (Cheng De-ju, 2015).
- Brzozowski and Sa̧czewski (2007) synthesized a series of derivatives as potential anti-HIV agents, highlighting the compound's potential in HIV treatment research (Brzozowski & Sa̧czewski, 2007).
Antimicrobial and Antifungal Activities :
- R. N. Patel and colleagues (2011) studied the antimicrobial activity of benzenesulfonamide derivatives, demonstrating their potential in combating various bacterial species (Patel, Nimavat, Vyas, & Patel, 2011).
- Apoorva Gupta and A. Halve (2015) synthesized compounds with significant antifungal activity, showcasing the application of these compounds in addressing fungal infections (Gupta & Halve, 2015).
DNA Binding and Anticancer Activity :
- M. González-Álvarez et al. (2013) explored the DNA binding and cleavage properties of mixed-ligand copper(II)-sulfonamide complexes, indicating their role in developing anticancer treatments (González-Álvarez et al., 2013).
Anti-Inflammatory Applications :
- Hiromasa Hashimoto et al. (2002) synthesized derivatives that act as selective cyclooxygenase-2 inhibitors, with potential applications in treating inflammation-related disorders (Hashimoto, Imamura, Haruta, & Wakitani, 2002).
Polymerization and Material Science :
- D. Chakraborty et al. (2018) described the application of group 4 metal complexes containing benzenesulfonamide in the polymerization of cyclic esters, highlighting their significance in material science (Chakraborty, Rajashekhar, Mandal, & Ramkumar, 2018).
Environmental Studies :
- R. Veeh et al. (1994) studied the transport characteristics of a related herbicide in soil, contributing to environmental science and agricultural chemistry (Veeh, Inskeep, Roe, & Ferguson, 1994).
Future Directions
Properties
IUPAC Name |
4-chloro-N-(1-hydroxy-1-phenylpropan-2-yl)-N-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18ClNO3S/c1-12(16(19)13-6-4-3-5-7-13)18(2)22(20,21)15-10-8-14(17)9-11-15/h3-12,16,19H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGGMPNXXPWUUTI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C1=CC=CC=C1)O)N(C)S(=O)(=O)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18ClNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.